4-benzyl-6,7,8,9-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 7-benzyl-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one
• InChI: InChI=1S/C18H16N4OS/c23-16-15-13-8-4-5-9-14(13)24-17(15)22-11-19-20-18(22)21(16)10-12-6-2-1-3-7-12/h1-3,6-7,11H,4-5,8-10H2
• InChI Key: CSGGENGMHLNBCU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N4C=NN=C4N(C3=O)CC5=CC=CC=C5
• Molecular Formula: C18H16N4OS
• Molecular Weight: 336.4 g/mol

Description

4-benzyl-6,7,8,9-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C18H16N4OS and its molecular weight is 336.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 336.10448232 g/mol and the complexity rating of the compound is 497. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 743472. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Activity

4-Benzyl-6,7,8,9-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one and its derivatives have shown promising anticancer activity. Specifically, certain synthesized compounds demonstrated significant in vitro cytotoxic activity against human cell lines, such as prostate cancer (PC-3) and colon cancer (HCT-116). Notably, compounds like 16c exhibited higher potency against the PC-3 cell line compared to Doxorubicin, a standard reference in such studies (Botros et al., 2017).

Antimicrobial Activity

Various derivatives of this compound have also been synthesized with the aim to evaluate their antimicrobial properties. Some of these derivatives displayed significant antimicrobial activity against various strains, including S. aureus and P. aeruginosa. Compounds such as 4a and 10b showed notable activity against C. albicans, although most compounds did not exhibit significant antibacterial activity against E. coli (Soliman et al., 2009).

Synthesis and Structural Analysis

The molecule and its derivatives have been a focal point for synthesis and structural analysis. Studies have explored methods like the Dimroth rearrangement to synthesize and interconvert isomeric triazolothienopyrimidines, providing insights into the structural intricacies of these compounds (Hamed et al., 2008). Additionally, studies have been conducted to understand the synthesis and electronic aspects of tetrahydrobenzothienopyrimidine derivatives, shedding light on the aromaticity and electron delocalization effects within these molecules (Gajda et al., 2015).